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Cat. No.: B15610869

For Researchers, Scientists, and Drug Development Professionals

Introduction

Transketolase (TKT) is a critical enzyme in the non-oxidative branch of the pentose phosphate
pathway (PPP). This pathway is essential for the production of precursors for nucleotide
synthesis and the generation of NADPH, which is vital for reductive biosynthesis and cellular
antioxidant defense.[1][2] Due to its key role in cellular metabolism, TKT is a potential
therapeutic target for various diseases, including cancer and infectious diseases.
Transketolase-IN-2 is a known inhibitor of transketolase and has shown potent herbicidal
activity.[3] These application notes provide a detailed protocol for determining the half-maximal
inhibitory concentration (IC50) of Transketolase-IN-2 against purified transketolase.

Data Presentation

Table 1: Comparative IC50 Values of Transketolase
Inhibitors
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Inhibitor Target Enzyme IC50 Value Reference
Setaria viridis

Transketolase-IN-2 Transketolase 0.11 mg/L [3]
(SVTKL)

N3'-pyridyl thiamine
Human Transketolase 22 nM (Kd) [3]

(N3PT)

Oxythiamine
diphosphate

ammonium

Transketolase (TK)

Potent inhibitor

[3]

Transketolase-IN-1

Digitaria sanguinalis
and Amaranthus

retroflexus TKL

>90% inhibition at 200
mg/L

[3]

Transketolase-IN-3

Digitaria sanguinalis
and Amaranthus

retroflexus TKL

Potent inhibitor

[3]

Signaling Pathway

The pentose phosphate pathway is a metabolic pathway, not a classical signaling pathway. It
runs parallel to glycolysis and is crucial for generating essential biomolecules. Transketolase

catalyzes two key reversible reactions within the non-oxidative phase of this pathway.
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Non-Oxidative Phase
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Preparation

Prepare serial dilutions of Transketolase-IN-2 Prepare reaction mixture (Buffer, TPP, CaCl2, NADH, auxiliary enzymes) Prepare substrate solution (X5P and R5P)

Assay E‘i;(ecution

Add reaction mixture to 96-well plate

Y

P> Add Transketolase-IN-2 dilutions to respective wells

\ 4

Add purified Transketolase to all wells

\ 4

Pre-incubate at 30°C for 10 minutes

\

Initiate reaction by adding substrate solution [<&

Data Acquisit%;)n & Analysis

Measure absorbance at 340 nm kinetically for 15-30 minutes

Y

Calculate initial reaction velocities (Vo)

Y

Plot % inhibition vs. log[Transketolase-IN-2]

A

Determine IC50 using non-linear regression

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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